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Compound Name: 10-Methyltridecanoic Acid
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Get Quote

Executive Summary
10-Methyltridecanoic acid (10-MTA) is a rare, mid-chain branched fatty acid (BCFA) distinct

from the common iso- and anteiso- isomers found in bacterial membranes. Unlike constitutive

lipids, 10-MTA is typically a stress-response metabolite or the product of precursor-directed

biosynthesis. It plays a critical role in homeoviscous adaptation, allowing bacteria (e.g., Listeria

monocytogenes) to maintain membrane fluidity at low temperatures (cold stress).[1][2]

This protocol details the induction, extraction, and quantification of 10-MTA. Unlike standard

lipid extraction guides, this workflow integrates the upstream metabolic engineering required to

generate the target molecule in significant yields (up to 14% of total fatty acids), followed by a

rigorous isolation utilizing acid-catalyzed methylation and GC-MS validation.

Scientific Mechanism & Biosynthesis
To successfully extract 10-MTA, one must first understand that it is not naturally abundant in

standard cultures. It is synthesized when the bacterial fatty acid synthase (FAS II) system

utilizes an exogenous "unnatural" primer.
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The Precursor-Product Logic
Standard BCFAs (iso-C15, anteiso-C15) are initiated by branched-chain amino acid precursors

(Leucine, Isoleucine). 10-MTA is generated by feeding the culture 2-methylpentanoic acid (2-

MP).

Primer: 2-Methylpentanoyl-CoA (derived from exogenous 2-MP).

Elongation: The FabH enzyme condenses the primer with malonyl-ACP.

Result: Subsequent elongation cycles (addition of C2 units) push the methyl branch away

from the carboxyl head group, resulting in a 13-carbon chain with a methyl group at position

10.
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Figure 1: Precursor-Directed Biosynthesis Pathway. Feeding 2-methylpentanoic acid forces the

FAS II machinery to synthesize 10-MTA.

Materials & Reagents
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Category Reagent/Equipment Grade/Specification

Precursor 2-Methylpentanoic Acid (2-MP) ≥98% Purity (Sigma-Aldrich)

Culture
Brain Heart Infusion (BHI)

Broth
Bacteriological Grade

Solvents Chloroform, Methanol, Hexane
HPLC/Spectrophotometric

Grade

Reagents
Hydrochloric Acid (HCl),

Sodium Chloride
ACS Reagent

Standards Methyl tridecanoate (C13:0)
External Std for retention

indexing

Internal Std Heptadecanoic Acid (C17:0)
Odd-chain, non-native to target

strain

Equipment
GC-MS (Agilent 7890/5975 or

equiv)

Column: DB-5ms or HP-5ms

(30m)

Experimental Protocol
Phase 1: Culture & Metabolic Induction
Objective: Maximize 10-MTA yield by combining precursor feeding with cold stress.

Inoculation: Inoculate Listeria monocytogenes (strain 10403S or MOR401) or a suitable

Streptomyces host into 50 mL BHI broth.

Precursor Addition: Supplement the media with 2-methylpentanoic acid to a final

concentration of 1.0 mM to 10 mM.

Note: Higher concentrations (>10 mM) may inhibit growth. Start with 1 mM for sensitive

strains.

Cold Shock Induction: Incubate cultures at 10°C to 15°C with shaking (200 rpm).

Mechanism:[3][4] Low temperature triggers the bacterium to incorporate lower-melting-

point lipids (like 10-MTA) to maintain membrane fluidity. This synergizes with the precursor
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feeding to boost yields from <1% to >14%.

Harvest: Collect cells at late exponential phase (OD600 ≈ 0.8–1.0) by centrifugation (4,000 ×

g, 10 min, 4°C). Wash pellets twice with phosphate-buffered saline (PBS) to remove residual

extracellular 2-MP.

Phase 2: Lipid Extraction (Modified Bligh & Dyer)
Objective: Extract total lipids including membrane-bound 10-MTA.

Lysis: Resuspend cell pellet in 1 mL PBS. Transfer to a glass tube (Teflon-lined cap).

Monophase Formation: Add 3.75 mL of Chloroform:Methanol (1:2 v/v).

Critical Step: Vortex vigorously for 10 minutes. For Gram-positive bacteria, sonication (3 x

30 sec pulses) is recommended to disrupt the thick peptidoglycan layer.

Phase Separation: Add 1.25 mL Chloroform and 1.25 mL 1M NaCl.

Centrifugation: Centrifuge at 1,000 × g for 5 minutes.

Collection: Recover the lower organic phase (Chloroform layer) containing the lipids.

Drying: Evaporate the solvent under a gentle stream of Nitrogen (N₂) gas at 30°C.

Phase 3: Derivatization (Acid-Catalyzed Methylation)
Objective: Convert 10-MTA into its volatile methyl ester (FAME) for GC-MS analysis. Acid

catalysis is required to transesterify membrane phospholipids.

Reconstitution: Dissolve dried lipid residue in 0.5 mL Toluene.

Acidification: Add 1 mL of 5% HCl in Methanol (freshly prepared) or commercially available

1.25 M HCl-MeOH.

Reaction: Seal tube tightly and incubate at 80°C for 1 hour.

Extraction of FAMEs:
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Cool to room temperature.[3]

Add 1 mL Hexane and 1 mL Water.

Vortex and centrifuge.

Collect the upper Hexane layer (contains 10-MTA methyl ester).

Filtration: Pass the hexane extract through a small bed of anhydrous sodium sulfate

(Na₂SO₄) to remove moisture.

Analysis & Validation (GC-MS)
Instrument Parameters

Column: DB-5ms (5%-phenyl-methylpolysiloxane), 30m × 0.25mm × 0.25µm.

Carrier Gas: Helium at 1 mL/min (constant flow).

Temperature Program:

Initial: 50°C (hold 1 min).

Ramp 1: 25°C/min to 150°C.

Ramp 2: 2°C/min to 240°C (This slow ramp is critical for separating branched isomers).

Hold: 240°C for 5 min.

Identification Logic
10-MTA methyl ester is an "unnatural" isomer and may not exist in standard libraries (NIST).

Identification relies on Equivalent Chain Length (ECL) and Mass Spectral Fragmentation.

Retention Time: 10-MTA elutes between straight-chain C13:0 and C14:0 esters, typically

eluting slightly earlier than the iso-C14 isomer.

Mass Spectrum Diagnostic:

Molecular Ion: m/z 242 (for Methyl 10-methyltridecanoate, C15H30O2).
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McLafferty Rearrangement: Look for the m/z 74 base peak (characteristic of methyl

esters).

Branch Point Cleavage: Mid-chain methyl branching often perturbs the standard

fragmentation pattern. Look for enhanced fragments corresponding to cleavage adjacent

to the methyl group (C-10).

Quantitative Data Summary (Example)
Fatty Acid Species

Retention Time
(min)*

Control Yield (%)
2-MP Induced Yield
(%)

i-C15:0 (Native) 14.2 45.0% 5.4%

a-C15:0 (Native) 14.5 35.0% 1.8%

10-Methyltridecanoic

(Target)
12.8 < 1.0% 14.4%

n-C14:0 13.1 2.0% 2.5%

*Retention times are illustrative for a DB-5ms column and must be calibrated with internal

standards.

Workflow Diagram
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1. Culture Induction
(BHI + 2-MP @ 10°C)

2. Cell Harvest
(Centrifugation & PBS Wash)

3. Bligh & Dyer Extraction
(CHCl3:MeOH 1:2)

4. Phase Separation
(Recover CHCl3 Layer)

5. Acid Methylation
(HCl/MeOH, 80°C, 1h)

6. GC-MS Analysis
(Target Peak: m/z 242)
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Figure 2: End-to-End Extraction Workflow. From metabolic induction to analytical confirmation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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